Cas no 1260867-75-1 (N,N-dimethyl-2-(pyrrolidin-3-yl)aniline)

• Product Name: N,N-dimethyl-2-(pyrrolidin-3-yl)aniline
• CAS No: 1260867-75-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5924931
• PubChem ID: 82603651
• Update Time: 2025-05-24

N,N-dimethyl-2-(pyrrolidin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(pyrrolidin-3-yl)aniline
• Benzenamine, N,N-dimethyl-2-(3-pyrrolidinyl)-
• EN300-1852382
• 1260867-75-1

• Inchi： 1S/C12H18N2/c1-14(2)12-6-4-3-5-11(12)10-7-8-13-9-10/h3-6,10,13H,7-9H2,1-2H3
• InChI Key： FZJGWHZXKJZLSR-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=CC=C1C1CCNC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 285.5±33.0 °C(Predicted)
• pka: 10.02±0.10(Predicted)

Additional information on N,N-dimethyl-2-(pyrrolidin-3-yl)aniline

N,N-Dimethyl-2-(pyrrolidin-3-yl)aniline: A Comprehensive Overview

N,N-Dimethyl-2-(pyrrolidin-3-yl)aniline, also known by its CAS No. 1260867-75-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a pyrrolidine ring and two methyl groups. The N,N-dimethyl substitution pattern and the pyrrolidin-3-yl group contribute to its distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of N,N-dimethyl-2-(pyrrolidin-3-yl)aniline in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the synthesis of novel pharmaceutical agents. The compound's structure allows for easy modification, enabling chemists to tailor its properties for specific therapeutic applications. For instance, its role in the development of anti-inflammatory and analgesic agents has been extensively investigated, with promising results reported in preclinical studies.

In addition to its pharmaceutical applications, N,N-dimethyl-2-(pyrrolidin-3-yl)aniline has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and separation applications. Recent advancements in MOF technology have further underscored the importance of this compound in creating high-performance materials.

The synthesis of N,N-dimethyl-2-(pyrrolidin-3-yl)aniline involves a multi-step process that typically begins with the preparation of an appropriate aniline derivative. The introduction of the pyrrolidine ring is achieved through a nucleophilic substitution reaction, followed by methylation to yield the final product. This synthetic pathway has been optimized over the years, with researchers focusing on improving yields and reducing reaction times. The development of more efficient catalysts and reaction conditions has significantly enhanced the scalability of this process.

From a structural perspective, N,N-dimethyl-2-(pyrrolidin-3-yl)aniline exhibits a balance between hydrophobicity and hydrophilicity due to its methyl groups and aromatic ring. This property makes it highly versatile in various chemical reactions. For example, it can act as a nucleophile in substitution reactions or as a directing group in electrophilic aromatic substitution. Its reactivity has been leveraged in the synthesis of complex molecules, including natural product analogs and synthetic polymers.

Recent research has also explored the environmental impact of N,N-dimethyl-2-(pyrrolidin-3-yl)aniline and its derivatives. Studies have focused on their biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that the compound's use aligns with sustainability goals and minimizes harm to ecosystems. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, though further studies are needed to fully understand its environmental fate.

In conclusion, N,N-dimethyl-2-(pyrrolidin-3-yl)aniline (CAS No. 1260867751) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.